Cas no 1402452-28-1 (4-(1-Methylisoquinolin-3-yl)benzonitrile)
1402452-28-1 structure
Product Name:4-(1-Methylisoquinolin-3-yl)benzonitrile
CAS No:1402452-28-1
MF:C17H12N2
MW:244.290583610535
CID:1094810
PubChem ID:56641928
Update Time:2025-04-20
4-(1-Methylisoquinolin-3-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-(1-Methylisoquinolin-3-yl)benzonitrile
- 1402452-28-1
-
- Inchi: 1S/C17H12N2/c1-12-16-5-3-2-4-15(16)10-17(19-12)14-8-6-13(11-18)7-9-14/h2-10H,1H3
- InChI Key: OIZYVEKDLYDRGG-UHFFFAOYSA-N
- SMILES: N1C(C)=C2C=CC=CC2=CC=1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 244.100048391g/mol
- Monoisotopic Mass: 244.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 36.7Ų
4-(1-Methylisoquinolin-3-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143988-1g |
4-(1-methylisoquinolin-3-yl)benzonitrile |
1402452-28-1 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM143988-1g |
4-(1-methylisoquinolin-3-yl)benzonitrile |
1402452-28-1 | 95% | 1g |
$830 | 2021-08-05 | |
| Alichem | A189006657-1g |
4-(1-Methylisoquinolin-3-yl)benzonitrile |
1402452-28-1 | 95% | 1g |
$756.84 | 2022-04-02 |
4-(1-Methylisoquinolin-3-yl)benzonitrile Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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